Cas no 2227784-27-0 (rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine
• CAS No: 2227784-27-0
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5922090
• PubChem ID: 165616465
• Update Time: 2025-06-09

rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropyl]methanamine
• EN300-1803639
• 2227784-27-0

• Inchi： 1S/C11H23N/c1-5-8(6-2)10-9(7-12)11(10,3)4/h8-10H,5-7,12H2,1-4H3/t9-,10-/m1/s1
• InChI Key： YTYCCPVLIVISPZ-NXEZZACHSA-N
• SMILES： NC[C@@H]1[C@@H](C(CC)CC)C1(C)C

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine (CAS No. 2227784-27-0): Properties, Applications, and Research Insights

The compound rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine (CAS No. 2227784-27-0) is a chiral cyclopropane derivative with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. Its cyclopropylmethanamine core, combined with the 2,2-dimethyl and pentan-3-yl substituents, contributes to its stereochemical complexity and potential bioactivity. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of central nervous system (CNS) drug development and enzyme inhibition.

In recent years, the demand for chiral building blocks like rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine has surged due to their utility in asymmetric synthesis. The compound's stereospecificity makes it valuable for designing enantioselective catalysts and pharmaceutical intermediates. A growing trend in organic chemistry involves leveraging such scaffolds to develop sustainable synthetic routes, aligning with the global push for green chemistry and reduced environmental impact. This aligns with frequent search queries like "chiral amines in drug discovery" and "eco-friendly synthesis of cyclopropanes."

The physicochemical properties of CAS No. 2227784-27-0—including its lipophilicity and hydrogen-bonding capacity—have been studied for their implications in drug permeability and blood-brain barrier penetration. These characteristics are critical for applications in neurotherapeutics, a hot topic in 2024 due to rising interest in neurodegenerative disease treatments. Online discussions often highlight keywords such as "CNS-active amines" and "small-molecule neuroprotectants," reflecting the compound's relevance to current research trends.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine, ensuring its purity and stereochemical integrity. The compound's stability under various pH conditions and thermal stress is also a focal point for industrial applications, addressing common search terms like "amine stability in formulation" and "storage conditions for chiral compounds."

Beyond pharmaceuticals, CAS No. 2227784-27-0 has potential in material science, particularly in designing functionalized polymers and liquid crystals. Its rigid cyclopropane ring could enhance mechanical properties in high-performance materials, a niche yet rapidly growing field. This versatility answers frequent queries such as "cyclopropanes in smart materials" and "amine-functionalized polymers."

In summary, rac-(1R,3R)-2,2-dimethyl-3-(pentan-3-yl)cyclopropylmethanamine represents a multifaceted compound with broad interdisciplinary appeal. Its synthesis, characterization, and applications continue to inspire innovation across drug discovery, green chemistry, and advanced materials, making it a subject of enduring scientific and industrial interest.